![molecular formula C14H26N2O4S B2936706 Tert-butyl 3-(methylsulfonimidoyl)-8-oxa-1-azaspiro[4.5]decane-1-carboxylate CAS No. 2551118-52-4](/img/structure/B2936706.png)
Tert-butyl 3-(methylsulfonimidoyl)-8-oxa-1-azaspiro[4.5]decane-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Tert-butyl 3-(methylsulfonimidoyl)-8-oxa-1-azaspiro[4.5]decane-1-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Additionally, we will explore potential future directions for research.
Scientific Research Applications
Synthesis and Chemical Transformations
Development of Spirocyclic Compounds : Research by Moskalenko and Boev (2012) showcases the synthesis of spirocyclic 3-oxotetrahydrofurans, aiming at the preparation of biologically active heterocyclic compounds. This work emphasizes the utility of spirocyclic compounds in generating diverse chemical entities for further biological evaluation Moskalenko & Boev, 2012.
Conformational Analysis of Spirolactams : Fernandez et al. (2002) synthesized spirolactams as pseudopeptide surrogates, providing insights into their conformational behavior and potential as peptide mimetics. This research underscores the importance of spirocyclic structures in mimicking biological molecules Fernandez et al., 2002.
Versatile Intermediates for Asymmetric Synthesis : Ellman, Owens, and Tang (2002) detailed the use of N-tert-butanesulfinyl imines as intermediates for the asymmetric synthesis of amines, highlighting the significant role of tert-butyl-based compounds in stereoselective chemical syntheses Ellman, Owens, & Tang, 2002.
Cycloaddition Reactions : Ye et al. (2014) presented a stereoselective cycloaddition methodology involving N-tert-butanesulfinyl imines, demonstrating the synthetic utility of tert-butyl-based sulfinamides in constructing cyclic sulfoximines, a class of compounds useful in various chemical transformations Ye et al., 2014.
Applications in Molecular Structure and Analysis
Crystallographic Studies : Dong et al. (1999) investigated the crystal structure of a tert-butyl-substituted triazaspirodecenone, revealing insights into mirror symmetry and molecular conformation. This type of structural analysis is crucial for understanding the 3D arrangement of molecules and its implications for reactivity and interaction Dong et al., 1999.
NMR Spectroscopy for Configuration Assignment : Jakubowska et al. (2013) used NMR spectroscopy to determine the absolute configuration of a complex spirocyclic compound, illustrating the application of advanced spectroscopic techniques in elucidating stereochemical properties of spirocyclic derivatives Jakubowska et al., 2013.
Properties
IUPAC Name |
tert-butyl 3-(methylsulfonimidoyl)-8-oxa-1-azaspiro[4.5]decane-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H26N2O4S/c1-13(2,3)20-12(17)16-10-11(21(4,15)18)9-14(16)5-7-19-8-6-14/h11,15H,5-10H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIYAPDDTBAQNFM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(CC12CCOCC2)S(=N)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H26N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.43 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.